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Compound of Interest

Ammonium cobalt (1l) sulfate
Compound Name:
hexahydrate

Cat. No. B7802386

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the preparation of a standard solution of
Ammonium Cobalt (Il) Sulfate Hexahydrate. This reagent is integral in various scientific
applications, including its use as a spectroscopic standard, in cobalt electroplating, as a
catalyst, and in the production of ceramics.[1] The protocol outlines the necessary materials,
safety precautions, and a step-by-step procedure for preparing a solution of a specified
molarity.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ammonium Cobalt (II) Sulfate
Hexahydrate is provided below.
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Property Value

Chemical Formula (NH4)2C0(S04)2 - 6H20

Molecular Weight 395.23 g/mol

Appearance Pink to red crystalline solid
Solubility Soluble in water, insoluble in alcohol
Density 1.902 g/mL at 25°C

Melting Point 120°C (decomposes)

Materials and Equipment

3.1. Chemicals:

e Ammonium Cobalt (Il) Sulfate Hexahydrate ((NH4)2Co(SOa4)2 - 6H20), ACS reagent grade
or higher

¢ Deionized or distilled water

3.2. Glassware and Equipment:

Analytical balance

Weighing paper or boat

Beaker (appropriate size for the volume of solution)

Glass stirring rod

Volumetric flask (e.g., 100 mL, 250 mL, 500 mL, or 1 L) with stopper

Funnel

Wash bottle with deionized or distilled water

Spatula
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o Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Safety Precautions

Ammonium Cobalt (ll) Sulfate Hexahydrate is a hazardous substance and must be handled
with appropriate care.

o Hazard Statements: Harmful if swallowed or inhaled. Causes skin and eye irritation. May
cause an allergic skin reaction. Very toxic to aquatic life with long-lasting effects.[2][3] The
substance is also hygroscopic.[2]

e Precautionary Measures:

[¢]

Always work in a well-ventilated area or under a chemical fume hood.[4]

o Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile
gloves, and a lab coat, to prevent skin and eye contact.[2][4][5]

o Avoid breathing dust.[4]
o Wash hands thoroughly after handling the chemical.[2]
o Store the chemical in a tightly sealed container in a cool, dry place.[6]

o Dispose of waste in accordance with local, state, and federal regulations.|[3]

Experimental Protocol

This protocol provides instructions for preparing a 0.1 M standard solution of Ammonium
Cobalt (ll) Sulfate Hexahydrate. The procedure can be adapted for different concentrations
and volumes by adjusting the mass of the solute accordingly.

5.1. Calculation of Required Mass

To prepare a standard solution, the required mass of the solute must be calculated based on
the desired molarity and volume.[7]

The formula to calculate the mass is:
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Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)
Example Calculation for 100 mL of a 0.1 M solution:

e Mass (g) = 0.1 mol/L x 395.23 g/mol x 0.1 L

e Mass (g) =3.9523 g

5.2. Step-by-Step Procedure

e Weighing the Solute: Accurately weigh out the calculated mass (e.g., 3.9523 gfora 0.1 M
solution in 100 mL) of Ammonium Cobalt (II) Sulfate Hexahydrate using an analytical
balance.

o Dissolving the Solute: Transfer the weighed solid into a clean beaker. Add a portion
(approximately half of the final volume) of deionized or distilled water to the beaker. Stir the
mixture with a clean glass rod until the solid is completely dissolved.

o Transfer to Volumetric Flask: Carefully transfer the solution from the beaker into a clean
volumetric flask of the desired final volume (e.g., 100 mL) using a funnel.

» Rinsing: Rinse the beaker, stirring rod, and funnel with a small amount of deionized water,
and add the rinsings to the volumetric flask to ensure all of the solute is transferred. Repeat
this step two to three times.

o Dilution to Final Volume: Add deionized water to the volumetric flask until the bottom of the
meniscus reaches the calibration mark.

e Mixing: Stopper the volumetric flask and invert it several times (approximately 10-15 times)
to ensure the solution is homogeneous.

Data Presentation

The following table should be used to document the preparation of the standard solution.
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Parameter Value

Chemical Name Ammonium Cobalt (Il) Sulfate Hexahydrate

Desired Molarity (M)

Final Volume (mL)

Calculated Mass (g)

Actual Mass Weighed (g)

Date of Preparation

Prepared By

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the standard solution.
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Workflow for Standard Solution Preparation

Calculate Required Mass of Solute

Accurately Weigh the Solute

Dissolve Solute in Deionized Water

Transfer to Volumetric Flask

Dilute to the Calibration Mark

Stopper and Mix Thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for preparing a standard solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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